Cas no 2171722-06-6 (5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid)

• Product Name: 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid
• CAS No: 2171722-06-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6138658
• PubChem ID: 165509854
• Update Time: 2025-06-12

5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid
• EN300-1559780
• 2171722-06-6
• 5-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]pentanoic acid

• Inchi： 1S/C27H32N2O5/c1-29(16-7-6-15-24(30)31)26(32)25(18-9-8-10-18)28-27(33)34-17-23-21-13-4-2-11-19(21)20-12-3-5-14-22(20)23/h2-5,11-14,18,23,25H,6-10,15-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： DJKRGOZCKMUVOB-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)CCCCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid

Recent Advances in the Study of 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid (CAS: 2171722-06-6)

The compound 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid (CAS: 2171722-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclobutyl ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that significantly reduces the number of steps required to produce the compound. This advancement not only improves the scalability of production but also enhances the purity and stability of the final product, making it more suitable for pharmaceutical applications.

In addition to its synthetic utility, 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. Researchers have hypothesized that this modulation could be leveraged to develop new anti-inflammatory drugs with fewer side effects compared to existing therapies.

Another promising avenue of research involves the use of this compound as a precursor in the synthesis of peptide-based therapeutics. Its structural features, including the Fmoc group, make it an ideal candidate for solid-phase peptide synthesis (SPPS). Recent work has shown that incorporating this compound into peptide chains can enhance their stability and bioavailability, addressing some of the key challenges in peptide drug development.

Despite these advancements, challenges remain. For instance, the compound's pharmacokinetic properties, such as its absorption and metabolism in vivo, are not yet fully understood. Ongoing studies are aimed at elucidating these aspects to better predict its behavior in clinical settings. Additionally, researchers are exploring the potential for structural modifications to further optimize its therapeutic efficacy.

In conclusion, 5-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidopentanoic acid (CAS: 2171722-06-6) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with recent advancements in synthesis and biological activity, position it as a valuable candidate for further development. Future research will likely focus on expanding its therapeutic applications and addressing the remaining pharmacokinetic and pharmacodynamic challenges.